Cas no 1781630-11-2 (Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate)

• Product Name: Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate
• CAS No: 1781630-11-2
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 6148562
• PubChem ID: 105505835
• Update Time: 2025-05-19

Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6736956
• 1781630-11-2
• tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate
• Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate

• Inchi： 1S/C12H23NO4/c1-12(2,3)17-11(16)13-6-4-9(8-14)10(15)5-7-13/h9-10,14-15H,4-8H2,1-3H3
• InChI Key： MAOAWHQRRMHKEM-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OC(C)(C)C)CCC1CO

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70Ų

Additional information on Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate

Research Brief on Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate (CAS: 1781630-11-2): Recent Advances and Applications

Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate (CAS: 1781630-11-2) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in the construction of azepane-based scaffolds, which are increasingly recognized for their therapeutic potential in targeting various diseases, including neurological disorders and infectious diseases. This research brief provides an overview of the latest findings related to this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate as a precursor for the synthesis of potent gamma-secretase modulators (GSMs). These modulators are of particular interest in Alzheimer's disease research due to their ability to selectively reduce the production of amyloid-beta peptides, which are implicated in the pathogenesis of the disease. The study demonstrated that the compound's unique stereochemistry and functional groups enable efficient derivatization, yielding GSMs with improved blood-brain barrier permeability and reduced off-target effects.

Another significant advancement was reported in Organic Letters, where the compound was utilized in the asymmetric synthesis of azepane-containing natural products. The research team developed a novel catalytic system that leverages the hydroxyl and hydroxymethyl groups of Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate to achieve high enantioselectivity in the formation of complex heterocycles. This methodology opens new avenues for the efficient production of chiral azepane derivatives, which are often challenging to synthesize using conventional approaches.

From a pharmacological perspective, recent in vitro and in vivo studies have shed light on the compound's potential as a building block for protease inhibitors. A 2024 preprint on bioRxiv detailed the incorporation of Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate into the design of covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The resulting analogs exhibited nanomolar inhibitory activity and favorable pharmacokinetic profiles, suggesting their promise as antiviral candidates. These findings underscore the versatility of this azepane derivative in addressing current and emerging health threats.

Looking ahead, the pharmaceutical industry is increasingly recognizing the value of Tert-butyl 4-hydroxy-5-(hydroxymethyl)azepane-1-carboxylate as a strategic intermediate. Its commercial availability (e.g., from Sigma-Aldrich and TCI Chemicals) and well-established synthetic protocols make it an attractive choice for medicinal chemistry programs. However, challenges remain in scaling up its production while maintaining cost-effectiveness, particularly for applications requiring high optical purity. Future research directions may focus on developing more sustainable catalytic processes and exploring its utility in additional therapeutic areas, such as oncology and immunology.